![molecular formula C28H28N4O4 B2682764 N-(2-ethoxyphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide CAS No. 1251608-57-7](/img/structure/B2682764.png)
N-(2-ethoxyphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide
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Description
N-(2-ethoxyphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C28H28N4O4 and its molecular weight is 484.556. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Research on similar compounds to N-(2-ethoxyphenyl)-1-(4-(2-(3-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide involves the synthesis and characterization of various chemical structures. For example, Bhaskar et al. (2019) synthesized 2-(3,4-Dimethoxyphenyl)-N-(4-methoxyphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxamide, using a ‘one-pot’ reductive cyclization method, illustrating the complex synthetic processes often involved in creating such compounds (Bhaskar et al., 2019).
Biological Evaluation
The evaluation of biological properties is another critical area of research. Talupur et al. (2021) synthesized and evaluated certain benzothiazole derivatives for antimicrobial properties, indicating the potential of these compounds in medical and pharmacological applications (Talupur et al., 2021).
Antimicrobial Activities
Specifically focusing on antimicrobial activities, Incerti et al. (2017) synthesized N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides and acetamides, evaluating their efficacy against various bacterial and fungal species. This study exemplifies the exploration of novel compounds for potential therapeutic uses (Incerti et al., 2017).
Photophysical Properties and Applications
Padalkar et al. (2015) studied the photophysical properties of novel fluorescent triazole derivatives, contributing to the understanding of such compounds in optical and electronic applications (Padalkar et al., 2015).
Corrosion Inhibition
Research by Prashanth et al. (2021) on imidazole derivatives demonstrated their potential as corrosion inhibitors, highlighting the wide-ranging applications of these compounds beyond the biomedical field (Prashanth et al., 2021).
properties
IUPAC Name |
N-(2-ethoxyphenyl)-1-[[4-[[2-(3-methoxyphenyl)acetyl]amino]phenyl]methyl]imidazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H28N4O4/c1-3-36-26-10-5-4-9-24(26)31-28(34)25-18-32(19-29-25)17-20-11-13-22(14-12-20)30-27(33)16-21-7-6-8-23(15-21)35-2/h4-15,18-19H,3,16-17H2,1-2H3,(H,30,33)(H,31,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOUNEKQCDZLOIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)CC4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H28N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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